Cas no 246516-15-4 (1-Carboxypentyl-2,3,3-trimethylindolenium-5-sulfonate, Potassium Salt (technical grade))

1-Carboxypentyl-2,3,3-trimethylindolenium-5-sulfonate, Potassium Salt (technical grade) is a sulfonated indolenium derivative primarily used as an intermediate in organic synthesis and dye chemistry. Its key advantages include high solubility in polar solvents due to the sulfonate group, facilitating reactions in aqueous or mixed-phase systems. The carboxypentyl side chain enhances compatibility with further functionalization, while the potassium salt form improves stability and handling. This compound is particularly valuable in the preparation of cyanine dyes and other heterocyclic colorants, where its structural features contribute to tunable photophysical properties. Technical grade suitability ensures cost-effective use in industrial applications without requiring ultra-high purity.

1-Carboxypentyl-2,3,3-trimethylindolenium-5-sulfonate, Potassium Salt (technical grade) structure

246516-15-4 structure

Product Name:1-Carboxypentyl-2,3,3-trimethylindolenium-5-sulfonate, Potassium Salt (technical grade)

CAS No:246516-15-4

MF:C₁₇H₂₂KNO₅S

MW:391.523584842682

CID:825382

Update Time:2026-04-29

1-Carboxypentyl-2,3,3-trimethylindolenium-5-sulfonate, Potassium Salt (technical grade) Chemical and Physical Properties

Names and Identifiers

- 1-CARBOXYPENTYL-2,3,3-TRIMETHYLINDOLENIUM-5-SULFATE, POTASSIUM SALT
- LogP
- 1-Carboxypentyl-2,3,3-trimethylindolenium-5-sulfonate, Potassium Salt (technical grade)
- 1-Carboxypentyl-2,3,3-trimethylindolenium-5-sulfonate, Potassium Salt (technical grade)

1-Carboxypentyl-2,3,3-trimethylindolenium-5-sulfonate, Potassium Salt (technical grade) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	C181215-100mg	1-Carboxypentyl-2,3,3-trimethylindolenium-5-sulfonate, Potassium Salt (technical grade)	246516-15-4	100mg	$ 115.00	2023-04-18
TRC	C181215-200mg	1-Carboxypentyl-2,3,3-trimethylindolenium-5-sulfonate, Potassium Salt (technical grade)	246516-15-4	200mg	$ 173.00	2023-04-18
TRC	C181215-500mg	1-Carboxypentyl-2,3,3-trimethylindolenium-5-sulfonate, Potassium Salt (technical grade)	246516-15-4	500mg	$ 397.00	2023-09-08
TRC	C181215-1g	1-Carboxypentyl-2,3,3-trimethylindolenium-5-sulfonate, Potassium Salt (technical grade)	246516-15-4	1g	$ 610.00	2022-06-06
TRC	C181215-2g	1-Carboxypentyl-2,3,3-trimethylindolenium-5-sulfonate, Potassium Salt (technical grade)	246516-15-4	2g	$ 1355.00	2023-04-18
TRC	C181215-1000mg	1-Carboxypentyl-2,3,3-trimethylindolenium-5-sulfonate, Potassium Salt (technical grade)	246516-15-4	1g	$ 747.00	2023-04-18

1-Carboxypentyl-2,3,3-trimethylindolenium-5-sulfonate, Potassium Salt (technical grade) Related Literature

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Additional information on 1-Carboxypentyl-2,3,3-trimethylindolenium-5-sulfonate, Potassium Salt (technical grade)

1-Carboxypentyl-2,3,3-Trimethylindolenium-5-Sulfonate, Potassium Salt (Technical Grade)

The compound with CAS No. 246516-15-4, known as 1-Carboxypentyl-2,3,3-trimethylindolenium-5-sulfonate, Potassium Salt (technical grade), is a highly specialized chemical entity with significant applications in various scientific and industrial domains. This compound is characterized by its unique molecular structure, which combines the indolenium ion with a sulfonate group and a carboxypentyl substituent. The potassium salt form of this compound is particularly valuable due to its enhanced solubility and stability under various experimental conditions.

Recent advancements in chemical synthesis have enabled the precise characterization of this compound's properties. Studies have shown that 1-Carboxypentyl-2,3,3-trimethylindolenium-5-sulfonate exhibits exceptional photostability and electrochemical activity, making it a prime candidate for applications in optoelectronics and sensor technologies. Researchers have also explored its potential as a versatile building block in organic synthesis, particularly in the construction of complex heterocyclic frameworks.

In the field of materials science, this compound has been utilized as a precursor for the development of advanced materials with tailored electronic properties. For instance, its ability to form self-assembled monolayers has been leveraged in the creation of high-performance thin-film transistors. Furthermore, its compatibility with various polymer matrices has opened new avenues for the fabrication of hybrid materials with enhanced mechanical and thermal stability.

From a biological standpoint, 1-Carboxypentyl-2,3,3-trimethylindolenium-5-sulfonate has demonstrated intriguing interactions with biomolecules. Recent studies have highlighted its potential as a bioactive agent in drug delivery systems. Its amphiphilic nature allows it to act as an effective carrier for hydrophobic drugs, enhancing their solubility and bioavailability. This property has sparked interest in its application within the pharmaceutical industry for targeted drug delivery.

The potassium salt form of this compound is particularly advantageous due to its superior solubility in polar solvents. This characteristic facilitates its use in analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry. Moreover, its stability under physiological conditions makes it a promising candidate for biomedical applications, including imaging agents and diagnostic tools.

Recent research has also focused on the environmental impact of this compound. Studies have shown that it exhibits low toxicity towards aquatic organisms and degrades efficiently under biodegradation conditions. These findings underscore its potential as an eco-friendly alternative to traditional chemical agents in various industrial processes.

In conclusion, 1-Carboxypentyl-2,3,3-trimethylindolenium-5-sulfonate, Potassium Salt (technical grade) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical properties and compatibility with advanced synthetic techniques make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new facets of its functionality, this compound is poised to play an increasingly significant role in shaping future technological innovations.